Cas no 930936-22-4 (4-[(3-Oxopiperazin-1-yl)sulfonyl]benzonitrile)

• Product Name: 4-[(3-Oxopiperazin-1-yl)sulfonyl]benzonitrile
• CAS No: 930936-22-4
• MF: C₁₁H₁₁N₃O₃S
• MW: 265.288340806961
• CID: 2192638
• Update Time: 2023-08-07

4-[(3-Oxopiperazin-1-yl)sulfonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(3-oxo-1-piperazinyl)sulfonyl]-
• 4-[(3-oxopiperazin-1-yl)sulfonyl]benzonitrile
• Z45462976
• 4-(3-OXO-PIPERAZINE-1-SULFONYL)-BENZONITRILE
• 4-[(3-Oxopiperazin-1-yl)sulfonyl]benzonitrile

• Inchi： 1S/C11H11N3O3S/c12-7-9-1-3-10(4-2-9)18(16,17)14-6-5-13-11(15)8-14/h1-4H,5-6,8H2,(H,13,15)
• InChI Key： JCEHCECLTHONLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(N1CC(NCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 466
• Topological Polar Surface Area: 98.6